6-propyl-3-pyridinecarbothioamide

• IUPAC Name: 6-propylpyridine-3-carbothioamide
• InChI: InChI=1S/C9H12N2S/c1-2-3-8-5-4-7(6-11-8)9(10)12/h4-6H,2-3H2,1H3,(H2,10,12)
• InChI Key: YKQPQSBHECIJFA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=C(C=C1)C(=S)N
• Molecular Formula: C9H12N2S
• Molecular Weight: 180.27 g/mol

Description

6-propyl-3-pyridinecarbothioamide (PTZ) is a chemical compound that has been extensively studied for its effects on the central nervous system. PTZ is a convulsant agent that is commonly used in animal models to induce seizures for research purposes.

Mechanism of Action

6-propyl-3-pyridinecarbothioamide induces seizures by blocking the activity of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA). GABA is the primary inhibitory neurotransmitter in the brain, and its activity is essential for preventing excessive neuronal activity. By blocking GABA activity, 6-propyl-3-pyridinecarbothioamide increases neuronal excitability and leads to the generation of seizures.
Biochemical and Physiological Effects:
6-propyl-3-pyridinecarbothioamide-induced seizures are characterized by a number of biochemical and physiological changes. These include changes in neurotransmitter release, alterations in ion channel activity, and changes in gene expression. 6-propyl-3-pyridinecarbothioamide-induced seizures also lead to changes in brain metabolism, including alterations in glucose utilization and changes in the levels of various metabolites.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-propyl-3-pyridinecarbothioamide-induced seizures in animal models is that they closely mimic the seizures seen in humans with epilepsy. This makes 6-propyl-3-pyridinecarbothioamide-induced seizures a useful tool for studying the mechanisms underlying epilepsy and for testing potential antiepileptic drugs. However, there are also some limitations to using 6-propyl-3-pyridinecarbothioamide-induced seizures. For example, the severity and duration of the seizures can vary depending on the dose of 6-propyl-3-pyridinecarbothioamide used and the strain of animal used. In addition, 6-propyl-3-pyridinecarbothioamide-induced seizures may not accurately reflect the mechanisms underlying other types of seizures or neurological disorders.

Future Directions

There are several future directions for research on 6-propyl-3-pyridinecarbothioamide and its effects on the central nervous system. One area of interest is the development of new antiepileptic drugs that target the mechanisms underlying 6-propyl-3-pyridinecarbothioamide-induced seizures. Another area of interest is the use of 6-propyl-3-pyridinecarbothioamide-induced seizures in the study of other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Finally, there is interest in developing new animal models that more accurately reflect the complexity of human epilepsy and other neurological disorders.

Synthesis Methods

6-propyl-3-pyridinecarbothioamide can be synthesized by reacting propylamine with 3-pyridinecarboxylic acid in the presence of thionyl chloride and hydrogen sulfide gas. The resulting product is then purified by recrystallization.

Scientific Research Applications

6-propyl-3-pyridinecarbothioamide is commonly used in animal models to induce seizures for research purposes. It is widely used in the study of epilepsy and other neurological disorders. 6-propyl-3-pyridinecarbothioamide-induced seizures are a useful tool for studying the mechanisms underlying seizure generation, propagation, and termination.